Cas no 2648972-67-0 (3-isocyanato-1,1-dimethylcyclopentane)

• Product name: 3-isocyanato-1,1-dimethylcyclopentane
• CAS No: 2648972-67-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5249049
• PubChem ID: 114541300

3-isocyanato-1,1-dimethylcyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 3-isocyanato-1,1-dimethyl-
• 3-isocyanato-1,1-dimethylcyclopentane

• Inchi： 1S/C8H13NO/c1-8(2)4-3-7(5-8)9-6-10/h7H,3-5H2,1-2H3
• InChI Key： OMNIFEOLXVZPHZ-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCC(N=C=O)C1

Additional information on 3-isocyanato-1,1-dimethylcyclopentane

Comprehensive Analysis of 3-Isocyanato-1,1-dimethylcyclopentane (CAS No. 2648972-67-0): Properties, Applications, and Industry Trends

The chemical compound 3-isocyanato-1,1-dimethylcyclopentane (CAS No. 2648972-67-0) is a specialized isocyanate derivative with growing relevance in industrial and research applications. Characterized by its unique cyclopentane backbone and reactive isocyanate group, this compound has garnered attention for its role in polymer synthesis, adhesives, and coatings. Its molecular structure, featuring a dimethyl-substituted cyclopentane ring, contributes to distinct physicochemical properties, including thermal stability and solubility profiles.

In recent years, the demand for high-performance specialty chemicals like 3-isocyanato-1,1-dimethylcyclopentane has surged, driven by advancements in material science and sustainable manufacturing. Industry professionals frequently search for terms such as "isocyanate applications in polyurethanes" or "cyclopentane derivatives in coatings," reflecting a focus on functional versatility. This compound’s compatibility with green chemistry principles—such as reduced VOC emissions—aligns with global trends toward eco-friendly industrial solutions.

The synthesis of 3-isocyanato-1,1-dimethylcyclopentane typically involves phosgene-free routes, a hotspot in modern chemical research due to safety and environmental concerns. Researchers emphasize "non-phosgene isocyanate production" as a critical area, with this compound serving as a case study for innovative methodologies. Its low volatility and controlled reactivity make it suitable for precision applications, such as UV-curable resins or elastomer modifications.

From an analytical perspective, CAS No. 2648972-67-0 is often characterized via FTIR spectroscopy (for isocyanate group identification) and GC-MS for purity assessment. These techniques address common queries like "how to test isocyanate content" or "cyclopentane derivative stability." The compound’s storage stability under inert atmospheres is another frequently discussed topic, particularly for industrial users seeking long shelf-life materials.

Emerging applications of 3-isocyanato-1,1-dimethylcyclopentane include its use in bio-based polymer blends, responding to the rising popularity of searches like "renewable feedstock chemicals." Its structural rigidity offers advantages in high-temperature adhesives, a niche explored in aerospace and automotive sectors. Furthermore, its potential in 3D printing resins aligns with the booming interest in "additive manufacturing materials."

Regulatory and safety profiles of CAS No. 2648972-67-0 are meticulously documented, with emphasis on handling protocols to mitigate moisture sensitivity—a key concern for users searching "isocyanate storage best practices." The compound’s compatibility with other monomers (e.g., polyols) is another area of technical interest, often highlighted in patents and formulation guides.

In summary, 3-isocyanato-1,1-dimethylcyclopentane exemplifies the intersection of specialty chemistry and industrial innovation. Its adaptability to sustainable trends and high-value applications ensures its continued relevance, while analytical and synthetic advancements address evolving user inquiries. As material demands grow more sophisticated, this compound is poised to remain a focus of research and commercial development.